Cas no 36031-66-0 (Phosphoramidic acid,ethyl-, mono(2,4-dichlorophenyl) ester (9CI))

36031-66-0 structure
Product name:Phosphoramidic acid,ethyl-, mono(2,4-dichlorophenyl) ester (9CI)
Phosphoramidic acid,ethyl-, mono(2,4-dichlorophenyl) ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Phosphoramidic acid,ethyl-, mono(2,4-dichlorophenyl) ester (9CI)
- 2,4-Dichlorophenyl hydrogen ethylphosphoramidate
- phosphoramidic acid, N-ethyl-, mono(2,4-dichlorophenyl) ester
- (2,4-dichlorophenoxy)-N-ethylphosphonamidic acid
- 2,4-Dichlorophenyl hydrogen N-ethylphosphoramidate
- 36031-66-0
- DTXSID60957440
- Phosphoramidic acid, ethyl-, 2,4-dichlorophenyl ester
- Dowco 161
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- Inchi: InChI=1S/C8H10Cl2NO3P/c1-2-11-15(12,13)14-8-4-3-6(9)5-7(8)10/h3-5H,2H2,1H3,(H2,11,12,13)
- InChI Key: GBLGCYMBEGBLRD-UHFFFAOYSA-N
- SMILES: CCNP(OC1=CC=C(Cl)C=C1Cl)(O)=O
Computed Properties
- Exact Mass: 268.9777
- Monoisotopic Mass: 268.9775356g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6Ų
- XLogP3: 2.1
Experimental Properties
- Density: 1.4200 (rough estimate)
- Boiling Point: 167°C (rough estimate)
- Refractive Index: 1.6140 (estimate)
- PSA: 58.56
Phosphoramidic acid,ethyl-, mono(2,4-dichlorophenyl) ester (9CI) Related Literature
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Fangrui Zheng,Zuowei Xie Dalton Trans., 2014,43, 4986-4992
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Maria Adobes-Vidal,Harriet Pearce,Patrick R. Unwin Phys. Chem. Chem. Phys., 2017,19, 17827-17833
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Miroslav Kloz,Rienk van Grondelle,John T.M. Kennis Phys. Chem. Chem. Phys., 2011,13, 18123-18133
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Ang-Ying Lin,Fuqian Yang,Sanboh Lee RSC Adv., 2016,6, 94949-94958
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